Cas no 921932-38-9 (2-Buten-1-one, 4,4,4-trifluoro-2-(3-methylphenyl)-1-phenyl-, (2Z)-)

• Product Name: 2-Buten-1-one, 4,4,4-trifluoro-2-(3-methylphenyl)-1-phenyl-, (2Z)-
• CAS No: 921932-38-9
• MF: C₁₇H₁₃F₃O
• MW: 290.279735326767
• CID: 742925
• PubChem ID: 71421960
• Update Time: 2025-04-19

2-Buten-1-one, 4,4,4-trifluoro-2-(3-methylphenyl)-1-phenyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one, 4,4,4-trifluoro-2-(3-methylphenyl)-1-phenyl-, (2Z)-
• 4,4,4-trifluoro-2-(3-methylphenyl)-1-phenylbut-2-en-1-one
• DTXSID30841004
• 921932-38-9

• Inchi： 1S/C17H13F3O/c1-12-6-5-9-14(10-12)15(11-17(18,19)20)16(21)13-7-3-2-4-8-13/h2-11H,1H3
• InChI Key： MXOUQGNAHXRAMJ-UHFFFAOYSA-N
• SMILES： FC(C=C(C(C1C=CC=CC=1)=O)C1C=CC=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 290.09184952g/mol
• Monoisotopic Mass: 290.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų